Cas no 2229540-91-2 (2-(2,6-difluoro-4-methoxyphenyl)-2-methyloxirane)

2-(2,6-Difluoro-4-methoxyphenyl)-2-methyloxirane is a fluorinated epoxide compound characterized by its unique structural features, including a difluorinated aromatic ring and a methoxy substituent. The presence of fluorine atoms enhances its stability and reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The oxirane (epoxide) ring offers versatility in ring-opening reactions, enabling the formation of diverse functionalized derivatives. Its methyl substitution further contributes to steric control in synthetic pathways. This compound is suited for applications requiring precise molecular modifications, such as the development of bioactive molecules or specialty materials, where fluorinated aromatic systems are advantageous.
2-(2,6-difluoro-4-methoxyphenyl)-2-methyloxirane structure
2229540-91-2 structure
Product Name:2-(2,6-difluoro-4-methoxyphenyl)-2-methyloxirane
CAS No:2229540-91-2
MF:C10H10F2O2
MW:200.182010173798
CID:5935183
PubChem ID:165683010
Update Time:2025-05-20

2-(2,6-difluoro-4-methoxyphenyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

    • 2-(2,6-difluoro-4-methoxyphenyl)-2-methyloxirane
    • 2229540-91-2
    • EN300-1772251
    • Inchi: 1S/C10H10F2O2/c1-10(5-14-10)9-7(11)3-6(13-2)4-8(9)12/h3-4H,5H2,1-2H3
    • InChI Key: XQPHYHMSKOANTH-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1C1(C)CO1)F)OC

Computed Properties

  • Exact Mass: 200.06488588g/mol
  • Monoisotopic Mass: 200.06488588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 21.8Ų

2-(2,6-difluoro-4-methoxyphenyl)-2-methyloxirane Pricemore >>

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Additional information on 2-(2,6-difluoro-4-methoxyphenyl)-2-methyloxirane

Comprehensive Overview of 2-(2,6-Difluoro-4-methoxyphenyl)-2-methyloxirane (CAS No. 2229540-91-2)

2-(2,6-Difluoro-4-methoxyphenyl)-2-methyloxirane, with the CAS number 2229540-91-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This epoxide derivative is characterized by its unique structural features, including a difluorinated aromatic ring and a methyl-substituted oxirane moiety. Its molecular formula and precise structural configuration make it a valuable intermediate in the synthesis of complex molecules.

The compound's 2,6-difluoro-4-methoxyphenyl group contributes to its electronic and steric properties, which are critical for its reactivity and potential applications. Researchers are particularly interested in its role as a building block for drug discovery and crop protection agents, aligning with current trends in sustainable agriculture and precision medicine. The presence of fluorine atoms enhances its metabolic stability and bioavailability, making it a promising candidate for further development.

In recent years, the demand for fluorinated compounds like 2-(2,6-difluoro-4-methoxyphenyl)-2-methyloxirane has surged due to their versatility in medicinal chemistry. Fluorination is a key strategy in modern drug design, as it improves pharmacokinetic properties and target selectivity. This compound's epoxide ring also offers reactive sites for further functionalization, enabling the creation of diverse derivatives with tailored biological activities.

From an industrial perspective, the synthesis of CAS 2229540-91-2 involves advanced methodologies such as catalytic epoxidation and aryl fluoride coupling. These processes are optimized for yield and purity, ensuring the compound meets the stringent requirements of high-value applications. Environmental considerations are also addressed through green chemistry principles, minimizing waste and energy consumption.

The compound's potential extends to material science, where its aromatic and epoxy functionalities can be exploited to design novel polymers and coatings. Its thermal and chemical stability make it suitable for high-performance materials used in electronics and aerospace. This multidisciplinary applicability underscores its importance in both academic and industrial settings.

As the scientific community continues to explore 2-(2,6-difluoro-4-methoxyphenyl)-2-methyloxirane, its relevance in addressing global challenges such as antimicrobial resistance and food security becomes increasingly evident. Researchers are investigating its derivatives for antibacterial and antifungal properties, responding to the urgent need for new therapeutic agents. Similarly, its agrochemical potential aligns with efforts to develop safer and more effective crop protection solutions.

In conclusion, 2-(2,6-difluoro-4-methoxyphenyl)-2-methyloxirane (CAS No. 2229540-91-2) represents a cutting-edge compound with broad implications across multiple industries. Its unique chemical properties and adaptability position it as a key player in advancing scientific and technological innovations. Future research will likely uncover even more applications, solidifying its role in shaping the next generation of chemical solutions.

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